Cas no 1339035-33-4 (Pyridine, 3-[2-(3-azetidinyloxy)ethyl]-)

• Product Name: Pyridine, 3-[2-(3-azetidinyloxy)ethyl]-
• CAS No: 1339035-33-4
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5969512
• PubChem ID: 63262933
• Update Time: 2025-05-20

Pyridine, 3-[2-(3-azetidinyloxy)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-[2-(3-azetidinyloxy)ethyl]-
• 3-(2-(Azetidin-3-yloxy)ethyl)pyridine
• AKOS012566306
• 3-[2-(azetidin-3-yloxy)ethyl]pyridine
• EN300-1146292
• 1339035-33-4
• CS-0267596

• Inchi： 1S/C10H14N2O/c1-2-9(6-11-4-1)3-5-13-10-7-12-8-10/h1-2,4,6,10,12H,3,5,7-8H2
• InChI Key： RXRXSOKDHFOVIT-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1CCOC1CNC1

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 293.4±35.0 °C(Predicted)
• pka: 9.66±0.40(Predicted)

Additional information on Pyridine, 3-[2-(3-azetidinyloxy)ethyl]-

Recent Advances in the Study of Pyridine, 3-[2-(3-azetidinyloxy)ethyl]- (CAS: 1339035-33-4) in Chemical Biology and Pharmaceutical Research

The compound Pyridine, 3-[2-(3-azetidinyloxy)ethyl]-, with the CAS number 1339035-33-4, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine and azetidine moieties, has shown promising potential in various therapeutic applications, including but not limited to, oncology, neurology, and infectious diseases. The following research brief synthesizes the latest findings and developments related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on the synthesis and optimization of Pyridine, 3-[2-(3-azetidinyloxy)ethyl]- to enhance its pharmacological properties. Researchers have employed advanced synthetic methodologies, such as microwave-assisted organic synthesis and flow chemistry, to improve yield and purity. These efforts have been complemented by computational modeling studies aimed at understanding the compound's binding affinity and selectivity towards various biological targets, including G-protein-coupled receptors (GPCRs) and kinases.

In the realm of oncology, Pyridine, 3-[2-(3-azetidinyloxy)ethyl]- has demonstrated potent inhibitory effects on several cancer cell lines, particularly those associated with breast and lung cancers. Mechanistic studies suggest that the compound induces apoptosis through the activation of intrinsic pathways, involving caspase-3 and caspase-9. Additionally, its ability to modulate the tumor microenvironment by inhibiting angiogenesis has been highlighted in preclinical models, making it a candidate for combination therapies with existing chemotherapeutic agents.

Neurological applications of Pyridine, 3-[2-(3-azetidinyloxy)ethyl]- have also been explored, with particular emphasis on its potential as a neuroprotective agent. In vitro and in vivo studies have shown that the compound can mitigate oxidative stress and reduce neuroinflammation, key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's. These effects are believed to be mediated through the compound's interaction with the Nrf2-ARE pathway, which plays a critical role in cellular defense mechanisms against oxidative damage.

From a pharmacokinetic perspective, recent investigations have addressed the challenges associated with the compound's bioavailability and metabolic stability. Novel formulation strategies, including nanoemulsions and liposomal encapsulation, have been tested to enhance its solubility and prolong its half-life in systemic circulation. These advancements are crucial for translating the compound's therapeutic potential into clinically viable treatments.

In conclusion, Pyridine, 3-[2-(3-azetidinyloxy)ethyl]- (CAS: 1339035-33-4) represents a versatile and promising candidate in the field of chemical biology and pharmaceutical research. Its multifaceted pharmacological profile, coupled with ongoing efforts to optimize its properties, underscores its potential to address unmet medical needs across various therapeutic areas. Future research should focus on advancing the compound through clinical trials to fully realize its therapeutic benefits.